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Compound of Interest

Compound Name: SNC162

Cat. No.: B1143094 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with SNC162, a potent and selective

non-peptide δ-opioid receptor agonist. Adherence to these procedures is crucial for ensuring

laboratory safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling SNC162 to minimize

exposure and ensure personal safety.[1] A risk assessment should be conducted to determine

the specific requirements for the quantity and concentration of SNC162 being used.

PPE Category Item Specification

Eye Protection Splash goggles
Must be worn at all times to

protect against splashes.

Hand Protection Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Full laboratory suit or coat To prevent skin contact.

Respiratory Protection Dust respirator
Required when handling the

solid form to avoid inhalation.

Foot Protection Closed-toe boots To protect against spills.
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Handling and Storage Protocols
Proper handling and storage are vital for maintaining the stability and purity of SNC162.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation risk.[1]

Avoid direct contact with skin and eyes.[2]

Wash hands thoroughly after handling and before any breaks.[1]

Keep the compound away from heat and sources of ignition.[1]

Storage of Solid SNC162:

Store at room temperature in a tightly sealed container.

For long-term storage (up to 6 months), keep the solid form in a tightly sealed vial.

Storage of SNC162 Solutions:

Once prepared, stock solutions should be aliquoted and stored in tightly sealed vials.

For storage up to one month, keep solutions at -20°C.

For extended storage up to six months, store solutions at -80°C.

Before use, allow the product to equilibrate to room temperature for at least 60 minutes prior

to opening the vial.

Experimental Workflow for Preparing SNC162
Solutions
The following diagram outlines the standard procedure for preparing stock solutions of SNC162
for experimental use.
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Solution Preparation

Storage

Allow solid SNC162
to reach room temperature

(approx. 60 mins)

Accurately weigh the
desired amount of SNC162

1.

Dissolve in appropriate solvent
(e.g., 1eq. HCl for 100 mM solution)

2.

Vortex or sonicate
to ensure complete dissolution

3.

Filter-sterilize the solution
(if required for biological assays)

4.

Aliquot into smaller,
single-use volumes

5.

Store at -20°C (1 month)
or -80°C (6 months)

6.

Click to download full resolution via product page

Caption: Workflow for SNC162 solution preparation and storage.
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Disposal Plan
The disposal of SNC162 and associated waste must be conducted in compliance with federal,

state, and local environmental regulations. Improper disposal can lead to environmental

contamination and potential health hazards.

Waste Categorization and Segregation:

Solid SNC162 Waste: Collect in a designated, labeled hazardous waste container.

Contaminated Labware: Disposable items such as gloves, pipette tips, and vials that have

come into contact with SNC162 should be considered chemical waste.

Liquid Waste: Unused or waste solutions of SNC162 should be collected in a designated

hazardous liquid waste container. Do not dispose of down the drain.

Disposal Procedure:

The following decision tree illustrates the proper disposal pathway for waste generated during

the handling of SNC162.

Waste Generated

What is the waste type?

Solid SNC162 or
Contaminated Dry Waste

Solid

SNC162 Solution

Liquid

Contaminated Sharps
(needles, etc.)

Sharps

Place in a labeled
Hazardous Chemical

Waste Container

Collect in a labeled
Hazardous Liquid
Waste Container

Place in a designated
Sharps Container

Arrange for disposal through
Environmental Health & Safety (EHS)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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